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Compound of Interest

4-Fluoro-3,5-dimethylbenzyl
Compound Name:
bromide

cat. No.: B1318893

Essential Safety and Handling Guide for 4-
Fluoro-3,5-dimethylbenzyl bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3,5-dimethylbenzyl bromide (CAS No. 886501-82-2). Adherence to these procedures
is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Fluoro-3,5-dimethylbenzyl bromide is a hazardous chemical that requires stringent safety
precautions. The primary hazards include skin corrosion/burns, serious eye damage, and
respiratory irritation.[1][2][3][4] It is also classified as a lachrymator, a substance that can cause
tearing.[5][6]

Quantitative Data Summary
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Property Value Reference
CAS Number 886501-82-2 [71[8][9]
Molecular Formula C9H10BrF [7109]
Molecular Weight 217.08 g/mol [9]
Physical Form Solid [7]
Melting Point 44-46°C [8]
Boiling Point 235.4+35.0 °C (Predicted) [8]
Density 1.394+0.06 g/cm3 (Predicted) [8]
Storage Temperature 2—8.°C, in a dark place under 7]
an inert atmosphere

Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield.[10]

Protects against splashes and
vapors that can cause severe

eye irritation and damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., neoprene, nitrile rubber),
a lab coat, and other protective
clothing as needed to prevent
skin contact.[10][11]

Prevents skin irritation and
burns.[1]

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation.
[10] If ventilation is inadequate,
a NIOSH/MSHA-approved
respirator with an appropriate

cartridge is necessary.

Protects against inhalation of
vapors which may cause

respiratory irritation.

Hand Protection

Wear appropriate chemical-

resistant gloves.[10]

Direct contact can cause skin

irritation and burns.
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Operational Plan: Step-by-Step Handling
Procedures

1. Receiving and Storage:
» Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, bases, alcohols, and amines.[1]

o Keep the container tightly closed and store at the recommended temperature of 2-8°C in a
dark place under an inert atmosphere.[7]

2. Handling and Use:

¢ All handling should be conducted in a designated area, preferably within a chemical fume
hood.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[1]
e Avoid generating dust or vapors.

e Do not breathe mist, vapors, or spray.[1]

e Avoid contact with skin, eyes, and clothing.[1]

o After handling, wash hands and face thoroughly.

3. Spill Management:

 In case of a spill, evacuate the area.

o Wear the appropriate PPE, including respiratory protection.

o Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a suitable,
closed container for disposal.[1][5]

¢ Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

o Chemical waste should be placed in a labeled, sealed container.

e Do not dispose of this chemical down the drain.

Experimental Workflow and Safety Precautions
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Workflow for Handling 4-Fluoro-3,5-dimethylbenzyl bromide

Preparation

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

2. Prepare Fume Hood
(Ensure proper ventilation)

:

3. Assemble Equipment
(Glassware, Reagents)

Handling

4. Weigh Chemical
(In fume hood)

:

5. Perform Reaction
(Under inert atmosphere if required)

:

6. Reaction Work-up
(Quenching, Extraction)

Cleanup & Disposal

7. Decontaminate Glassware

:

8. Dispose of Chemical Waste
(Properly labeled containers)

'

9. Remove PPE
(And wash hands)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Fluoro-3,5-dimethylbenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1318893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

